N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxyethyl)oxalamide

• IUPAC Name: N'-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C18H30N4O3/c1-21-10-7-8-15(21)16(22-11-5-3-4-6-12-22)14-20-18(24)17(23)19-9-13-25-2/h7-8,10,16H,3-6,9,11-14H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: VCNZYZXSTYYLSU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NCCOC)N2CCCCCC2
• Molecular Formula: C18H30N4O3
• Molecular Weight: 350.5 g/mol

Description

N1-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-N2-(2-methoxyethyl)oxalamide is a useful research compound. Its molecular formula is C18H30N4O3 and its molecular weight is 350.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Fused Heterocycles Synthesis : Research into azepine derivatives and their reactions showcases the synthesis of various heterocyclic compounds. For example, aziridine and hydroxylamine reacted with pyrrol-2-one to afford 2,7-diazaspiro[4.4]nona-3,6-diene and oxime derivatives, respectively. These reactions demonstrate the chemical versatility of azepine derivatives in synthesizing complex heterocycles, which could be related to the synthetic utility of the compound (H. A. A. El-Nabi, 2002).

Pharmacological Applications

• Protein Kinase Inhibition : Novel azepane derivatives were prepared and evaluated for their inhibitory activity against protein kinases, such as PKB-alpha. This indicates the potential application of azepane-containing compounds in therapeutic interventions targeting protein kinases, which could extend to the specific compound mentioned (C. Breitenlechner et al., 2004).

Material Science and Chemosensor Development

• Chemosensor Development : A study on the photophysical properties of a 4-aza-indole derivative revealed its potential application as a labeling agent and in bio- or analytical sensors. This suggests that azepane-related compounds might also find use in material science, particularly in the development of chemosensors due to their unique photophysical behaviors (Ebru Bozkurt & Ş. D. Doğan, 2018).